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Compound of Interest

Compound Name: 4-Bromo-2-(trifluoromethyl)phenol

Cat. No.: B1266203

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety and handling protocols for chemical reagents is paramount. This
guide provides a detailed overview of 4-Bromo-2-(trifluoromethyl)phenol, including its
physicochemical properties, hazard classifications, and rigorous handling and emergency
procedures.

Chemical and Physical Properties

A summary of the key quantitative data for 4-Bromo-2-(trifluoromethyl)phenol is presented
below. These properties are essential for safe handling, storage, and use in experimental

settings.
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Property Value Reference
Molecular Formula C7H4BrFsO [1]
Molecular Weight 241.01 g/mol [1]

CAS Number 50824-04-9 [11[2]
Appearance White to light yellow or orange 2]

crystals or powder
Melting Point 82.0-88.0°C [2]
Purity >95% to 298.5% (GC) [2][3]

Storage Temperature

Room temperature or 2-8°C

[3]4]

Hazard Identification and Classification

4-Bromo-2-(trifluoromethyl)phenol is classified as a hazardous substance. The following

table summarizes its GHS hazard classifications.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye ” H319: Causes serious eye
Irritation irritation

Specific Target Organ Toxicity H335: May cause respiratory
(Single Exposure) irritation

Acute Toxicity (Oral) 4 H302: Harmful if swallowed

Experimental Protocols: Safe Handling and
Emergency Procedures

While specific experimental protocols for the use of 4-Bromo-2-(trifluoromethyl)phenol are

application-dependent, the following procedures for safe handling, storage, and emergency

response are universally applicable and should be strictly adhered to in any laboratory setting.
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Personal Protective Equipment (PPE)

Adequate PPE is mandatory when handling this chemical to prevent exposure. The following
diagram outlines the required PPE.
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Personal Protective Equipment (PPE) for Handling 4-Bromo-2-(trifluoromethyl)phenol

Start: Handling the Chemical

Always use

andatory

\s needed

Handling Complete

Click to download full resolution via product page

Caption: Required Personal Protective Equipment workflow.
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Storage and Handling Procedures

o Handling: Handle in a well-ventilated place.[2] Avoid contact with skin, eyes, and clothing.[2]
Wash hands thoroughly after handling.[2] Prevent the dispersion of dust.[2]

o Storage: Keep the container tightly closed and store it in a cool, dark place.[2] Store away
from incompatible materials such as oxidizing agents.[2]

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid is crucial. The following diagram
illustrates the recommended first-aid procedures for different routes of exposure.

Caption: First-aid measures for different exposure routes.

Spill and Leak Procedures

In the case of a spill, a systematic approach is necessary to ensure safety and minimize
environmental contamination.
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Spill Response and Containment Procedure

Spill Detected

Dispose of waste in accordance with local, state, and federal regulations.

Click to download full resolution via product page

Caption: Logical workflow for spill response and containment.
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Toxicological Information

The toxicological properties of 4-Bromo-2-(trifluoromethyl)phenol have not been fully
investigated. However, based on the available data, it is known to be harmful if swallowed and
causes skin and serious eye irritation.[5] It may also cause respiratory irritation.[5] There is no
data available on its carcinogenicity, mutagenicity, or reproductive toxicity.[5]

Conclusion

4-Bromo-2-(trifluoromethyl)phenol is a valuable reagent in research and development,
particularly in the synthesis of pharmaceuticals and agrochemicals.[6] Adherence to the safety
and handling procedures outlined in this guide is essential to mitigate the risks associated with
its use. Researchers and laboratory personnel must familiarize themselves with the information
provided in the Safety Data Sheet and implement all recommended safety measures to ensure
a safe working environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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